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Compound of Interest

Compound Name: 4-Methoxy-3-methylaniline

Cat. No.: B090814

An In-depth Technical Guide to 4-Methoxy-3-methylaniline

This guide provides essential information on the molecular properties and synthesis of 4-
Methoxy-3-methylaniline, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Data

The fundamental molecular characteristics of 4-Methoxy-3-methylaniline are summarized

below.
Property Value Citations
Molecular Formula C8H11NO [11[2]031[4]
Molecular Weight 137.18 g/mol [1112113114]
CAS Number 136-90-3 [1][21[4]

Experimental Protocols

Synthesis of 4-Methoxy-3-methylaniline

A common method for the synthesis of 4-Methoxy-3-methylaniline involves the reduction of 1-
methoxy-2-methyl-4-nitrobenzene.[2][5]
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Methodology:

A solution of 1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol) is prepared in methanol
(200 ml).

 To this solution, 10% Palladium on carbon (10% Pd/C) (1.5 g) is added as a catalyst.

e The mixture is then stirred under a hydrogen atmosphere (1 atm) at room temperature for 16
hours.

» Following the reaction, the mixture is filtered through a pad of CELITE to remove the

catalyst.

o The filtrate is subsequently evaporated in vacuo to yield the final product, 4-methoxy-3-
methylphenylamine (4-Methoxy-3-methylaniline).[2][5]

This procedure is reported to yield 4-methoxy-3-methylphenylamine in high purity (8.0 g, 57
mmol, 100% vyield).[2]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Methoxy-3-methylaniline.
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Synthesis of 4-Methoxy-3-methylaniline

Start: 1-methoxy-2-methyl-4-nitrobenzene
in Methanol

Add 10% Pd/C Catalyst

Stir under H2 atmosphere
(1 atm, RT, 16h)

Filter through CELITE

Evaporate in vacuo

End Product:
4-Methoxy-3-methylaniline

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Methoxy-3-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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